molecular formula C14H10Cl4O4 B8757471 (Tetrachloro-1,4-phenylene)bismethylene diacrylate CAS No. 58599-60-3

(Tetrachloro-1,4-phenylene)bismethylene diacrylate

Cat. No. B8757471
CAS RN: 58599-60-3
M. Wt: 384.0 g/mol
InChI Key: GEPKEOMRSGYOIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Tetrachloro-1,4-phenylene)bismethylene diacrylate is a useful research compound. Its molecular formula is C14H10Cl4O4 and its molecular weight is 384.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Tetrachloro-1,4-phenylene)bismethylene diacrylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Tetrachloro-1,4-phenylene)bismethylene diacrylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

58599-60-3

Product Name

(Tetrachloro-1,4-phenylene)bismethylene diacrylate

Molecular Formula

C14H10Cl4O4

Molecular Weight

384.0 g/mol

IUPAC Name

[2,3,5,6-tetrachloro-4-(prop-2-enoyloxymethyl)phenyl]methyl prop-2-enoate

InChI

InChI=1S/C14H10Cl4O4/c1-3-9(19)21-5-7-11(15)13(17)8(14(18)12(7)16)6-22-10(20)4-2/h3-4H,1-2,5-6H2

InChI Key

GEPKEOMRSGYOIR-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)OCC1=C(C(=C(C(=C1Cl)Cl)COC(=O)C=C)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.7 g of sodium carbonate (0.14 mole) was added portion-wise, with stirring, and under a current of N2, to 20.3 g of acrylic acid (0.28 mole) plus 1 g of hydroquinone in 200 ml of dimethylformamide at 60°. After dissolution had taken place, the solution was heated with 41.7 g of tetrachloro-p-xylylene chloride (0.132 mole) for 1 hour at 120° C. Then 700 ml of water was added; the crystallizate was suction filtered, washed free of NaCl and dried.
Quantity
14.7 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20.3 g
Type
reactant
Reaction Step Three
Quantity
1 g
Type
reactant
Reaction Step Four
Quantity
41.7 g
Type
reactant
Reaction Step Five
Quantity
200 mL
Type
solvent
Reaction Step Six
Name
Quantity
700 mL
Type
solvent
Reaction Step Seven

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